(2S,4S)-4-(4-Bromo-2-fluorophenoxy)-1-(tert-butoxycarbonyl)-2-pyrrolidinecarboxylic acid
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Description
(2S,4S)-4-(4-Bromo-2-fluorophenoxy)-1-(tert-butoxycarbonyl)-2-pyrrolidinecarboxylic acid is a useful research compound. Its molecular formula is C16H19BrFNO5 and its molecular weight is 404.23 g/mol. The purity is usually 95%.
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Scientific Research Applications
Polyamide Synthesis
Research by Hsiao et al. (2000) on the synthesis of polyamides using related chemical structures demonstrates the compound's potential use in creating new materials with high thermal stability and solubility. This suggests its application in material science, particularly for developing novel polymers with specific desired properties such as flexibility, toughness, and thermal resistance (Hsiao, Yang, & Chen, 2000).
Asymmetric Synthesis
Xue et al. (2002) discuss the asymmetric synthesis of piperidinedicarboxylic acid derivatives, highlighting the compound's role in the synthesis of chiral molecules. This has implications for pharmaceutical research, especially in the development of drugs with specific enantiomeric purity, which is crucial for therapeutic efficacy and safety (Xue, He, Roderick, Corbett, & Decicco, 2002).
Organic Synthesis and Catalysis
Research into the development of novel organic synthesis methods, as well as catalysis, is another area of application. Brenner et al. (2003) focused on the synthesis of complex organic molecules, which indicates the compound's potential utility in creating diverse organic molecules through innovative synthesis pathways. This is crucial for advancing synthetic chemistry and developing new chemicals for various industrial and research applications (Brenner, Vecchia, Leutert, & Seebach, 2003).
Crystallography and Molecular Structure
Studies by Rajalakshmi et al. (2013) and Yuan et al. (2010) on the crystal structure of related compounds underscore the importance of structural analysis in understanding the physical and chemical properties of new compounds. This information is vital for the design and development of molecules with specific functions, offering insights into the compound's potential applications in material science and molecular engineering (Rajalakshmi et al., 2013); (Yuan, Cai, Huang, & Xu, 2010).
Properties
IUPAC Name |
(2S,4S)-4-(4-bromo-2-fluorophenoxy)-1-[(2-methylpropan-2-yl)oxycarbonyl]pyrrolidine-2-carboxylic acid |
Source
|
---|---|---|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C16H19BrFNO5/c1-16(2,3)24-15(22)19-8-10(7-12(19)14(20)21)23-13-5-4-9(17)6-11(13)18/h4-6,10,12H,7-8H2,1-3H3,(H,20,21)/t10-,12-/m0/s1 |
Source
|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
YTUMWIOKROJEBS-JQWIXIFHSA-N |
Source
|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CC(C)(C)OC(=O)N1CC(CC1C(=O)O)OC2=C(C=C(C=C2)Br)F |
Source
|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Isomeric SMILES |
CC(C)(C)OC(=O)N1C[C@H](C[C@H]1C(=O)O)OC2=C(C=C(C=C2)Br)F |
Source
|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C16H19BrFNO5 |
Source
|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
404.23 g/mol |
Source
|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.